N'-benzylidene-2-(3-methylphenoxy)acetohydrazide
Overview
Description
“N’-benzylidene-2-(3-methylphenoxy)acetohydrazide” is a chemical compound with the linear formula C16H16N2O2 . It has a molecular weight of 268.318 .
Molecular Structure Analysis
The molecular structure of “N’-benzylidene-2-(3-methylphenoxy)acetohydrazide” is represented by the linear formula C16H16N2O2 . This indicates that the molecule is composed of 16 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms .Mechanism of Action
The exact mechanism of action of N'-benzylidene-2-(3-methylphenoxy)acetohydrazide is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of inflammatory mediators. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis, which is a process of programmed cell death that is important for the regulation of cell growth and development.
Advantages and Limitations for Lab Experiments
N'-benzylidene-2-(3-methylphenoxy)acetohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also exhibits a wide range of therapeutic effects, making it a versatile compound for studying various diseases and conditions. However, this compound also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. It also has limited stability, which can affect its effectiveness over time.
Future Directions
There are several future directions for N'-benzylidene-2-(3-methylphenoxy)acetohydrazide research. One potential area of research is in the development of this compound-based drugs for the treatment of various diseases such as cancer, diabetes, and inflammation. Another area of research is in the development of this compound-based chelating agents for the removal of heavy metals from the body. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
N'-benzylidene-2-(3-methylphenoxy)acetohydrazide can be synthesized through the condensation reaction between 3-methylphenoxyacetic acid hydrazide and benzaldehyde using a catalyst such as acetic acid. The reaction is carried out under reflux conditions and the resulting product is purified through recrystallization.
Scientific Research Applications
N'-benzylidene-2-(3-methylphenoxy)acetohydrazide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and anti-bacterial properties. This compound has also been studied for its potential use as a chelating agent for heavy metals.
properties
IUPAC Name |
N-[(Z)-benzylideneamino]-2-(3-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-13-6-5-9-15(10-13)20-12-16(19)18-17-11-14-7-3-2-4-8-14/h2-11H,12H2,1H3,(H,18,19)/b17-11- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQEZYXSVKYFGGZ-BOPFTXTBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NN=CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)OCC(=O)N/N=C\C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94459-48-0 |
Source
|
| Record name | N'-BENZYLIDENE-2-(3-METHYLPHENOXY)ACETOHYDRAZIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-5-[(2,4-dichlorobenzoyl)oxy]phenyl 2,4-dichlorobenzoate](/img/structure/B389873.png)
![2-[2-(9-anthrylmethylene)hydrazino]-N-(4-methylbenzyl)-2-oxoacetamide](/img/structure/B389874.png)
![3,3'-Dimethyl[1,1'-biphenyl]-4-yl 2-bromobenzoate](/img/structure/B389875.png)
![N-[4-(phenylsulfanyl)phenyl][1,1'-biphenyl]-4-carboxamide](/img/structure/B389880.png)
![2-Chloro-5-[(3-methylbenzoyl)oxy]phenyl 3-methylbenzoate](/img/structure/B389885.png)
![N'-[1-(4-tert-butylphenyl)ethylidene]-2-(3,5-dimethylphenoxy)acetohydrazide](/img/structure/B389886.png)
![2-[2-(9-anthrylmethylene)hydrazino]-N-butyl-2-oxoacetamide](/img/structure/B389887.png)
![2-[2-(4-chlorobenzylidene)hydrazino]-N-(3-methylphenyl)-2-oxoacetamide](/img/structure/B389890.png)